2,5-Dichloro-3,4,6-trifluorobenzoic acid
Description
2,5-Dichloro-3,4,6-trifluorobenzoic acid is a useful research compound. Its molecular formula is C7HCl2F3O2 and its molecular weight is 244.98 g/mol. The purity is usually 95%.
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Scientific Research Applications
Scientific Research Applications
1. Pharmaceutical Development
- Antimicrobial Activity : Research indicates that compounds similar to 2,5-Dichloro-3,4,6-trifluorobenzoic acid exhibit moderate antimicrobial properties against various pathogens including Escherichia coli and Candida albicans. This suggests potential applications in developing new antibacterial and antifungal agents .
- Photosensitizers : The compound serves as a critical raw material for synthesizing photosensitizers used in photodynamic therapy (PDT), which is effective in treating certain cancers and skin conditions .
2. Agrochemical Applications
- Herbicides and Pesticides : The compound's unique halogenated structure makes it suitable for developing effective herbicides and pesticides. Its derivatives are often employed to enhance the efficacy of agrochemicals by improving their selectivity and reducing toxicity to non-target organisms .
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Properties
Molecular Formula |
C7HCl2F3O2 |
|---|---|
Molecular Weight |
244.98 g/mol |
IUPAC Name |
2,5-dichloro-3,4,6-trifluorobenzoic acid |
InChI |
InChI=1S/C7HCl2F3O2/c8-2-1(7(13)14)4(10)3(9)6(12)5(2)11/h(H,13,14) |
InChI Key |
FWCXZCJLPBVQKT-UHFFFAOYSA-N |
Canonical SMILES |
C1(=C(C(=C(C(=C1Cl)F)F)Cl)F)C(=O)O |
Origin of Product |
United States |
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